Cas no 1261577-31-4 (2-(Difluoromethoxy)-6-methoxypyrazine)

• Product Name: 2-(Difluoromethoxy)-6-methoxypyrazine
• CAS No: 1261577-31-4
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 4823657
• Update Time: 2025-08-04

2-(Difluoromethoxy)-6-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-6-methoxypyrazine
• 2-(Difluoromethoxy)-6-methoxypyrazine

• Inchi： 1S/C6H6F2N2O2/c1-11-4-2-9-3-5(10-4)12-6(7)8/h2-3,6H,1H3
• InChI Key： VLVATIKGSPIVTO-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: 2.5
• Topological Polar Surface Area: 44.2

Additional information on 2-(Difluoromethoxy)-6-methoxypyrazine

2-(Difluoromethoxy)-6-methoxypyrazine: A Comprehensive Overview

The compound 2-(Difluoromethoxy)-6-methoxypyrazine, identified by the CAS number 1261577-31-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This pyrazine derivative has garnered attention due to its unique chemical structure and promising properties. In this article, we will delve into its structural characteristics, synthesis methods, applications, and recent advancements in research.

The molecular structure of 2-(Difluoromethoxy)-6-methoxypyrazine consists of a pyrazine ring with two substituents: a difluoromethoxy group at position 2 and a methoxy group at position 6. The pyrazine ring, a six-membered aromatic ring with two nitrogen atoms, serves as the core framework. The substitution pattern plays a crucial role in determining the compound's chemical reactivity and physical properties. The presence of electron-donating methoxy groups enhances the molecule's stability and reactivity, making it a valuable precursor in organic synthesis.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry and agrochemicals. For instance, researchers have explored the use of 2-(Difluoromethoxy)-6-methoxypyrazine as a building block for synthesizing bioactive compounds. Its ability to undergo various nucleophilic aromatic substitutions and cross-coupling reactions makes it an ideal candidate for drug discovery and material science applications.

The synthesis of 2-(Difluoromethoxy)-6-methoxypyrazine typically involves multi-step processes, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for large-scale applications.

In terms of applications, pyrazine derivatives like 2-(Difluoromethoxy)-6-methoxypyrazine are widely used in the agrochemical industry as fungicides and herbicides. Their ability to inhibit specific enzymatic pathways in pathogens makes them effective crop protection agents. Additionally, these compounds are being investigated for their potential as anticancer agents due to their ability to target specific oncogenic pathways.

The growing demand for sustainable chemical solutions has led to increased interest in green chemistry approaches for synthesizing 2-(Difluoromethoxy)-6-methoxypyrazine. Researchers are exploring bio-based feedstocks and enzymatic catalysis to develop eco-friendly production methods. These efforts align with global initiatives to reduce carbon footprints and promote circular economy principles.

In conclusion, 2-(Difluoromethoxy)-6-methoxypyrazine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple industries, driven by continuous innovation and advancements in synthetic methodologies. As research progresses, this compound is expected to unlock new possibilities in drug discovery, agrochemicals, and materials science.